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Compound of Interest

Compound Name: HBED-CC-tris(tert-butyl ester)

Cat. No.: B8249201

For Researchers, Scientists, and Drug Development Professionals

Introduction

The bifunctional chelator, N,N'-bis[2-hydroxy-5-(carboxyethyl)benzyllethylenediamine-N,N'-
diacetic acid (HBED-CC), is a valuable tool in the development of radiopharmaceuticals,
particularly for labeling with Gallium-68 (°8Ga) for positron emission tomography (PET)
imaging. Its derivative, HBED-CC-tris(tert-butyl ester), serves as a protected precursor that
allows for regioselective conjugation to biomolecules. This document provides a detailed
experimental protocol for the bioconjugation of HBED-CC-tris(tert-butyl ester) to primary
amines of biomolecules, such as antibodies or peptides. The protocol covers the essential
steps of deprotection, activation, conjugation, purification, and characterization of the resulting
bioconjugate.

Experimental Workflow Overview

The overall workflow for the bioconjugation of HBED-CC-tris(tert-butyl ester) involves several
key stages, from the preparation of the chelator to the final characterization of the purified
bioconjugate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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